Cas no 1461709-03-4 (2-(2,2-difluorocyclopentyl)ethan-1-amine)

• Product Name: 2-(2,2-difluorocyclopentyl)ethan-1-amine
• CAS No: 1461709-03-4
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5160771
• PubChem ID: 83854841
• Update Time: 2026-03-04

2-(2,2-difluorocyclopentyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneethanamine, 2,2-difluoro-
• 2-(2,2-difluorocyclopentyl)ethan-1-amine

• Inchi： 1S/C7H13F2N/c8-7(9)4-1-2-6(7)3-5-10/h6H,1-5,10H2
• InChI Key： OUORFBWHYHZQIN-UHFFFAOYSA-N
• SMILES： C1(CCN)CCCC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(2,2-difluorocyclopentyl)ethan-1-amine

Introduction to 2-(2,2-difluorocyclopentyl)ethan-1-amine (CAS No. 1461709-03-4) in Modern Chemical and Pharmaceutical Research

2-(2,2-difluorocyclopentyl)ethan-1-amine (CAS No. 1461709-03-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by a difluorocyclopentyl side chain attached to an amine group, represents a fascinating example of how structural modifications can influence chemical reactivity and biological activity. The presence of fluorine atoms in the cyclopentyl ring introduces electronic and steric effects that make this molecule particularly interesting for drug discovery and material science applications.

The difluorocyclopentyl moiety is a key structural feature that contributes to the compound's distinct chemical properties. Fluorine atoms are known for their ability to modulate the electronic distribution of molecules, often enhancing metabolic stability and binding affinity. In the context of pharmaceuticals, such modifications can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation. This makes 2-(2,2-difluorocyclopentyl)ethan-1-amine a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-(2,2-difluorocyclopentyl)ethan-1-amine more effectively. These tools allow for the prediction of molecular interactions, which is crucial for understanding how this compound might behave in biological systems. For instance, studies have shown that the difluorocyclopentyl group can interact with specific target proteins through both hydrophobic and electrostatic interactions, suggesting its utility in designing selective inhibitors or agonists.

In the realm of medicinal chemistry, the amine functional group in 2-(2,2-difluorocyclopentyl)ethan-1-amine provides a versatile handle for further derivatization. This flexibility allows chemists to introduce additional substituents that can fine-tune the compound's properties for specific applications. For example, appending polar or charged groups to the amine moiety could enhance solubility or target binding sites within biological membranes. Such modifications are essential for optimizing drug candidates for therapeutic use.

One of the most promising areas of research involving 2-(2,2-difluorocyclopentyl)ethan-1-amine is its potential as a precursor in the synthesis of more complex molecules. The unique structural motif of this compound makes it an attractive building block for generating novel scaffolds with tailored biological activities. Researchers have reported its use in constructing derivatives with anti-inflammatory, antiviral, and anticancer properties. These findings highlight the compound's versatility and its potential as a starting point for drug development.

The synthesis of 1461709-03-4 also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to access this compound more efficiently. For instance, transition metal-catalyzed reactions have been employed to streamline the introduction of fluorine atoms into the cyclopentyl ring. Such advancements not only improve synthetic accessibility but also open doors for exploring new synthetic strategies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The ability of fluorine to influence both physical properties (such as lipophilicity) and electronic characteristics (such as pKa) makes it an invaluable element in drug design. In particular, perfluoroalkyl groups have been shown to enhance drug residence time within biological systems by reducing metabolic clearance. This concept has been successfully applied in several marketed drugs, underscoring the importance of fluorine chemistry in modern pharmaceutical development.

As computational methods continue to evolve, so does our understanding of how structural features like those found in 1461709-03-4 influence biological activity. Machine learning models are now capable of predicting binding affinities with remarkable accuracy, allowing researchers to design more effective drug candidates faster than ever before. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly.

The future prospects for (CAS No 1461709-03-4) are exciting and multifaceted. Ongoing research aims to uncover new applications for this compound beyond traditional pharmaceuticals. For instance, its unique chemical properties make it a candidate for developing advanced materials with specialized functions, such as liquid crystals or organic semiconductors. Such applications would leverage its ability to adopt specific conformations and interact with other molecules in predictable ways.

In conclusion, 1461709-03-4 represents a significant advancement in chemical research due to its innovative structure and versatile applications. Its potential as a building block for drug discovery continues to be explored through both experimental synthesis and computational modeling efforts by leading research groups worldwide.